Cas no 84497-72-3 (1H-1,2,4-TRIAZOLE-1-PROPANOL, 5-METHYL-)
84497-72-3 structure
Product Name:1H-1,2,4-TRIAZOLE-1-PROPANOL, 5-METHYL-
CAS No:84497-72-3
MF:C6H11N3O
MW:141.171040773392
CID:3214211
PubChem ID:22030698
Update Time:2025-04-21
1H-1,2,4-TRIAZOLE-1-PROPANOL, 5-METHYL- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-TRIAZOLE-1-PROPANOL, 5-METHYL-
- 3-(5-methyl-[1,2,4]-triazol-1-yl)propan-1-ol
- RUHXYBHEJHVCRO-UHFFFAOYSA-N
- DTXSID601287576
- DB-155453
- 3-(5-methyl-1H-1,2,4-triazol-1-yl)propan-1-ol
- SCHEMBL4383364
- 5-Methyl-1H-1,2,4-triazole-1-propanol
- 84497-72-3
-
- Inchi: 1S/C6H11N3O/c1-6-7-5-8-9(6)3-2-4-10/h5,10H,2-4H2,1H3
- InChI Key: RUHXYBHEJHVCRO-UHFFFAOYSA-N
- SMILES: N1(CCCO)C(C)=NC=N1
Computed Properties
- Exact Mass: 141.090211983Da
- Monoisotopic Mass: 141.090211983Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 50.9Ų
1H-1,2,4-TRIAZOLE-1-PROPANOL, 5-METHYL- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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